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Compound of Interest

Compound Name: Dichloro-bis(4-methylphenyl)silane

Cat. No.: B097429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichloro-bis(4-methylphenyl)silane, also known as di-p-tolyldichlorosilane, is an

organosilicon compound with the chemical formula C₁₄H₁₄Cl₂Si. It belongs to the class of

diaryldichlorosilanes, which are versatile intermediates in organic and organometallic synthesis.

The presence of two reactive silicon-chlorine bonds allows for a variety of substitution

reactions, making it a valuable building block for the synthesis of more complex organosilicon

structures, including polymers and materials with tailored electronic and physical properties.

The two 4-methylphenyl (p-tolyl) groups influence the steric and electronic properties of the

silicon center, imparting specific reactivity and stability to the molecule. This technical guide

provides a detailed overview of the molecular structure, properties, synthesis, and handling of

dichloro-bis(4-methylphenyl)silane.

Molecular Structure and Properties
The central atom in dichloro-bis(4-methylphenyl)silane is silicon, which is bonded to two

chlorine atoms and two 4-methylphenyl groups in a tetrahedral geometry. The key physical and

chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 18414-38-5 [1]

Molecular Formula C₁₄H₁₄Cl₂Si [1]

Molecular Weight 281.2 g/mol [1]

Appearance Transparent liquid

Boiling Point 225-226 °C at 50 mmHg

Density 1.1 g/cm³

IUPAC Name
Dichloro-bis(4-

methylphenyl)silane

InChI

1S/C14H14Cl2Si/c1-11-3-7-

13(8-4-11)17(15,16)14-9-5-

12(2)6-10-14/h3-10H,1-2H3

InChIKey
JRAHXNQYHZPMCW-

UHFFFAOYSA-N
[1]

Canonical SMILES
CC1=CC=C(C=C1)--INVALID-

LINK--(Cl)Cl

Synthesis
The primary and most common method for the synthesis of dichloro-bis(4-
methylphenyl)silane is the Grignard reaction.[1] This involves the reaction of silicon

tetrachloride (SiCl₄) with p-tolylmagnesium bromide (CH₃C₆H₄MgBr). The reaction proceeds in

a stepwise manner, with the sequential substitution of chloride ions on the silicon atom by the

p-tolyl groups. Careful control of the stoichiometry is essential to maximize the yield of the

desired disubstituted product and minimize the formation of mono- and trisubstituted

byproducts.[1]

Experimental Protocol: Grignard Synthesis of Dichloro-
bis(4-methylphenyl)silane (General Procedure)
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Disclaimer: The following is a generalized protocol for the synthesis of diaryldichlorosilanes and

should be adapted and optimized for the specific synthesis of dichloro-bis(4-
methylphenyl)silane. All operations should be carried out under an inert atmosphere (e.g.,

nitrogen or argon) using anhydrous solvents.

Materials:

Magnesium turnings

4-Bromotoluene

Anhydrous diethyl ether or tetrahydrofuran (THF)

Silicon tetrachloride (SiCl₄)

Iodine crystal (as initiator)

Anhydrous hexane or pentane for extraction

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate or magnesium sulfate

Equipment:

Three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a

magnetic stirrer

Heating mantle

Inert gas supply (N₂ or Ar)

Schlenk line or glovebox

Distillation apparatus

Procedure:

Preparation of the Grignard Reagent:
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In a flame-dried three-necked flask under an inert atmosphere, place magnesium turnings

(2.1 equivalents).

Add a small crystal of iodine.

In the dropping funnel, prepare a solution of 4-bromotoluene (2.0 equivalents) in

anhydrous diethyl ether or THF.

Add a small portion of the 4-bromotoluene solution to the magnesium turnings. The

reaction is initiated when the brown color of the iodine disappears and bubbling is

observed. Gentle heating may be required to start the reaction.

Once the reaction has started, add the remaining 4-bromotoluene solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure

complete formation of the Grignard reagent.

Reaction with Silicon Tetrachloride:

Cool the Grignard reagent solution to 0 °C in an ice bath.

In a separate flask, prepare a solution of silicon tetrachloride (1.0 equivalent) in anhydrous

diethyl ether or THF.

Add the silicon tetrachloride solution dropwise to the stirred Grignard reagent solution at 0

°C. An exothermic reaction will occur, and a white precipitate of magnesium salts will form.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours or overnight.

Work-up and Purification:

Cool the reaction mixture in an ice bath.

Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous

solution of ammonium chloride.
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Separate the organic layer. Extract the aqueous layer with two portions of anhydrous

diethyl ether or hexane.

Combine the organic layers and dry over anhydrous sodium sulfate or magnesium sulfate.

Filter off the drying agent and remove the solvent by rotary evaporation.

The crude product is then purified by fractional distillation under reduced pressure to yield

pure dichloro-bis(4-methylphenyl)silane.

Experimental Workflows
The synthesis and subsequent reactions of dichloro-bis(4-methylphenyl)silane involve a

series of well-defined steps. The following diagram illustrates a typical experimental workflow

for its synthesis via the Grignard reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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